Vericiguat impurity-2

• Molecular Formula: C18H19F2N5O4
• Molecular Weight: 407.4 g/mol
• InChI: InChI=1S/C14H11F2N5.2C2H4O2/c15-9-5-10-12(13(17)18)21(20-14(10)19-6-9)7-8-3-1-2-4-11(8)16;2*1-2(3)4/h1-6H,7H2,(H3,17,18);2*1H3,(H,3,4)
• InChIKey: UTQGLCUWHSBHGE-UHFFFAOYSA-N

Vericiguat Impurity-2 Sourcing Guide

Vericiguat impurity-2 is a chemically defined, high-purity organic compound that serves as a primary reference standard for the detection, identification, and quantification of this specific impurity in Vericiguat active pharmaceutical ingredient (API) and finished drug products [1]. It is a process-related impurity of the soluble guanylate cyclase (sGC) stimulator Vericiguat (BAY 1021189) [1]. The compound is characterized by a distinct molecular structure (C18H19F2N5O4, MW: 407.37 g/mol) and is supplied with comprehensive analytical characterization data, including NMR, MS, and HPLC purity certificates, ensuring compliance with regulatory guidelines for pharmaceutical analysis [2].

Identity Two structurally distinct forms sold as impurity-2; verify purinone vs. ethyl carbamate

Method role Stability-indicating UPLC/HPLC system suitability calibrant

Regulatory Supports ANDA impurity profiling and ICH Q3A/Q3B reporting

• [1] Asian Journal of Pharmaceutics. (2025). Development and Validation of Impurity Profiling and Stability Studies of Vericiguat using Ultra Performance Liquid Chromatography Method. Asian Journal of Pharmaceutics (AJP), 19(3). View Source
• [2] ChemWhat. (n.d.). Vericiguat Impurity 2. Product Data Sheet. View Source

Why Vericiguat Impurity-2 Cannot Be Substituted

Vericiguat impurity-2 cannot be substituted with other Vericiguat-related impurities or the API itself because it possesses a unique chemical identity with distinct physicochemical properties that dictate its specific chromatographic behavior and spectral signature [1]. Using an incorrect impurity standard—such as Vericiguat impurity-1 (MW: 368.4), impurity-3 (MW: 412.4), or the Vericiguat API (MW: 426.39)—would lead to erroneous identification, inaccurate quantification, and ultimately, a failure to meet the stringent specificity requirements outlined in ICH Q3A/Q3B guidelines for impurity profiling [2][3]. Only the exact chemical match ensures reliable method development, validation, and routine quality control for Abbreviated New Drug Applications (ANDAs) and commercial production [2].

Structural mismatch

Different vendors supply purinone or ethyl carbamate forms under the same impurity-2 name; retention and UV response differ.

Calibrant error

Using vericiguat API or impurity-1 as a surrogate introduces an unvalidated relative response factor and may misquantify at ICH thresholds.

Co-elution risk

Incorrect structural form may co-elute with another impurity peak or fail system suitability, invalidating the method.

• [1] ChemWhat. (n.d.). Vericiguat Impurity 1. Product Data Sheet. View Source
• [2] SynZeal. (n.d.). Vericiguat Impurity 3. Product Data Sheet. View Source
• [3] International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2006). Impurities in New Drug Substances Q3A(R2). View Source

Vericiguat Impurity-2 Comparator Evidence

Structural Ambiguity of Purinone vs. Ethyl Carbamate Forms

A stability-indicating RP-UPLC method specifically validated for Vericiguat impurity profiling establishes a distinct linearity range for Impurity-2 compared to the parent API, confirming its unique analytical behavior and suitability for accurate quantification [1].

Structural identity

Head-to-head

Purinone (394.3 Da) vs. ethyl carbamate (422.42 Da) sold as same impurity-2 name

Two distinct heterocyclic cores; not interchangeable as calibrants

Cross-vendor catalog comparison; impurity-1 shows zero ambiguity

Evidence Dimension	Linearity Range (RP-UPLC Method)
Target Compound Data	2.5–15 μg/mL
Comparator Or Baseline	Vericiguat API (Parent Compound)
Quantified Difference	The linearity range for Impurity-2 is approximately 10-20 times lower than that of Vericiguat API, reflecting its expected lower concentration in drug substance and the method's sensitivity for trace-level impurity analysis [1].
Conditions	Reverse-phase ultra-performance liquid chromatography (RP-UPLC); Concentration range established for method validation

Why This Matters

This validated, impurity-specific linearity range is essential for accurate quantification of Impurity-2 at the low levels mandated by ICH guidelines, ensuring that the analytical method is fit for its intended purpose in quality control and release testing [1].

• [1] Asian Journal of Pharmaceutics. (2025). Development and Validation of Impurity Profiling and Stability Studies of Vericiguat using Ultra Performance Liquid Chromatography Method. Asian Journal of Pharmaceutics (AJP), 19(3). View Source

Chromatographic Resolution of Impurity-2 and Impurity-1

Vericiguat impurity-2 possesses a unique molecular formula and structure that definitively distinguishes it from Vericiguat API and other commonly reported process-related impurities, underscoring the necessity for an authentic reference standard [1][2][3][4].

Linearity range

Cross-study

Impurity-2: 2.5–15 µg/mL vs. API: 37.5–225 µg/mL (r²=0.999)

Impurity-2 requires its own calibration curve; API curve is unsuitable

RP-UPLC method validated per ICH Q2(R1)

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C18H19F2N5O4 (MW: 407.37 g/mol) [1]
Comparator Or Baseline	Vericiguat API (MW: 426.39); Impurity-1 (MW: 368.4); Impurity-3 (MW: 412.4); Impurity-5 (N-oxide derivative)
Quantified Difference	Differences in molecular weight range from 5 to 58 g/mol compared to other impurities, and 19 g/mol vs. the API, confirming a distinct chemical entity [2][3].
Conditions	As reported in vendor certificates of analysis and chemical databases.

Why This Matters

The unique molecular formula and structure guarantee that this reference standard is chemically authentic and will provide accurate retention time and spectral data, preventing misidentification during HPLC/UPLC and MS analyses [1].

• [1] ChemWhat. (n.d.). Vericiguat Impurity 2. Product Data Sheet. View Source
• [2] ChemWhat. (n.d.). Vericiguat Impurity 1. Product Data Sheet. View Source
• [3] SynZeal. (n.d.). Vericiguat Impurity 3. Product Data Sheet. View Source
• [4] ChemWhat. (n.d.). Vericiguat Impurity 5. Product Data Sheet. View Source

Process vs. Degradation Product Origin

Forced degradation studies reveal that Vericiguat is highly sensitive to oxidative degradation, a pathway where impurity-2 is a potential byproduct [1]. In contrast, the API is stable under thermal and photolytic conditions [2]. This differential stability profile highlights the specific need for impurity-2 as a marker for oxidative degradation in stability studies.

Origin pathway

Class-level inference

Dual-origin: process impurity + oxidative degradation product

Essential for both batch release and stability-indicating studies

Patent CN116239609A; distinct from alkaline hydrolytic degradant

Evidence Dimension	Stability Under Oxidative Conditions
Target Compound Data	Vericiguat impurity-2 is identified as a known impurity and is present in oxidative stress studies of Vericiguat [1].
Comparator Or Baseline	Vericiguat API
Quantified Difference	Vericiguat API shows significant degradation under oxidative (peroxide) stress, generating impurities like impurity-2, whereas it remains stable under thermal and photolytic stress [2].
Conditions	Stress degradation studies (oxidative, thermal, photolytic) as part of RP-HPLC method validation

Why This Matters

This evidence establishes impurity-2 as a critical marker for monitoring oxidative degradation, making its reference standard essential for the development and execution of stability-indicating methods required for drug substance and product shelf-life determination [1].

• [1] Asian Journal of Pharmaceutics. (2025). Development and Validation of Impurity Profiling and Stability Studies of Vericiguat using Ultra Performance Liquid Chromatography Method. Asian Journal of Pharmaceutics (AJP), 19(3). View Source
• [2] Patel, S., Patel, R., & Solanki, R. (2023). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR ESTIMATION OF VERICIGUAT IN MARKETED FORMULATION. Nirma University Journal of Pharmaceutical Sciences. View Source

Correction Factor for API Batch Quantitation

Vericiguat impurity-2 is supplied with a comprehensive Certificate of Analysis (CoA) and detailed characterization data (NMR, MS, HPLC purity ≥95%) that meets the stringent documentation requirements for ANDA submissions [1]. In contrast, some in-class Vericiguat impurities may be offered with less complete documentation or require custom synthesis, introducing project delays and regulatory uncertainty [2].

Correction factor

Cross-study

0.98 (relative to vericiguat at 268 nm)

Peak area % closely approximates w/w; simplifies external standard quantitation

Ethyl carbamate form only; PFP column HPLC

Evidence Dimension	Availability of Full Analytical Data Package
Target Compound Data	Full characterization data (NMR, MS, HPLC) compliant with regulatory guidelines [1]
Comparator Or Baseline	Other Vericiguat impurities (e.g., Impurity-3, Impurity-5)
Quantified Difference	While many vendors supply characterization data for various impurities, the specific combination of Impurity-2's established identity and the ready availability of a full, validated data package from multiple suppliers reduces procurement and qualification time.
Conditions	Vendor-provided documentation standards for pharmaceutical reference standards.

Why This Matters

The immediate availability of a fully characterized reference standard with a comprehensive CoA accelerates analytical method development and validation, directly reducing the time and cost associated with regulatory filing and commercial production [1].

• [1] ChemWhat. (n.d.). Vericiguat Impurity 2. Product Data Sheet. View Source
• [2] SynZeal. (n.d.). Vericiguat Impurity 3. Product Data Sheet. View Source

Vericiguat Impurity-2 Application Scenarios

ANDA Method Validation

This compound serves as the definitive reference standard for developing a stability-indicating method, as described by Shaik (2025) [1]. Its use is essential for establishing system suitability (e.g., resolution from the main API peak) and for validating method linearity, accuracy, and precision within the 2.5–15 μg/mL range required for detecting and quantifying this specific impurity [1].

Stability-Indicating QC Batch Release Testing

In a GMP QC laboratory, Vericiguat impurity-2 is used as a primary reference standard to quantify the level of this impurity in each API batch. The validated UPLC method [1] allows for direct comparison of sample peak areas against the impurity-2 standard to ensure the impurity level remains below the ICH-defined qualification threshold, thereby guaranteeing the safety and quality of the drug substance before it is used in finished drug product manufacturing [2].

Procurement Identity: Purinone vs. Ethyl Carbamate

Generic drug manufacturers are required to demonstrate that their Vericiguat API contains an impurity profile that is not significantly different from that of the reference listed drug (RLD). Vericiguat impurity-2, with its fully characterized data package and documented presence in the API [1][2], is a critical tool for identifying and quantifying this impurity in the test product. This data is a key component of the Chemistry, Manufacturing, and Controls (CMC) section of an ANDA, enabling a successful demonstration of pharmaceutical equivalence [2].

Calibrant for Pharmacopeial Monograph Development

As Vericiguat is known to be sensitive to oxidative degradation [3], impurity-2 is a key marker in forced degradation studies. Researchers and formulation scientists use the impurity-2 standard to identify and track the formation of this degradant when Vericiguat API or its formulations are exposed to oxidative stress (e.g., hydrogen peroxide). This information is vital for developing robust formulations with appropriate antioxidant strategies and for establishing the drug product's shelf-life and storage conditions [3].

Application

Selection Property

Validation Focus

ANDA method validation

Method-specific impurity calibrant

System suitability & specificity (ICH Q2(R1))

Stability QC batch release

Oxidative degradation marker

Stability-indicating method integrity

Structural form procurement

Vendor-identity documentation

CoA completeness & structural confirmation

Pharmacopeial monograph development

Orthogonal characterization package

Compendial reference standard qualification

• [1] Asian Journal of Pharmaceutics. (2025). Development and Validation of Impurity Profiling and Stability Studies of Vericiguat using Ultra Performance Liquid Chromatography Method. Asian Journal of Pharmaceutics (AJP), 19(3). View Source
• [2] ChemWhat. (n.d.). Vericiguat Impurity 2. Product Data Sheet. View Source
• [3] Patel, S., Patel, R., & Solanki, R. (2023). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR ESTIMATION OF VERICIGUAT IN MARKETED FORMULATION. Nirma University Journal of Pharmaceutical Sciences. View Source